Cas no 164352-93-6 (2-Furfurylthiopyrazine)

• Product Name: 2-Furfurylthiopyrazine
• CAS No: 164352-93-6
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• MDL: MFCD03425198
• CID: 65715
• PubChem ID: 2759241
• Update Time: 2025-11-02

2-Furfurylthiopyrazine Chemical and Physical Properties

Names and Identifiers

• 2-FURFURYL THIOPYRAZINE
• FURFURYLTHIO PYRAZINE
• 2-(furan-2-ylmethylsulfanyl)pyrazine
• 2-[(2-furanylmethyl)thio]Pyrazine
• 2-FURFURYL THIOPYRAZ
• 2-Furfurylthiopyrazine
• AKOS006242563
• 2-(furfurylthio)pyrazine
• 2-((Furan-2-ylmethyl)thio)pyrazine
• 2- Furfurylthiopyrazine
• 2-(furan-2-ylmethylthio)pyrazine
• CS-0270960
• 164352-93-6
• Z31191657
• SCHEMBL4226888
• DTXSID90374702
• FT-0656636
• FS-1214
• D95881
• 2-{[(furan-2-yl)methyl]sulfanyl}pyrazine
• Pyrazine, 2-[(2-furanylmethyl)thio]-
• DB-064531

• MDL： MFCD03425198
• Inchi： 1S/C9H8N2OS/c1-2-8(12-5-1)7-13-9-6-10-3-4-11-9/h1-6H,7H2
• InChI Key： VICVSKQFQDAHAD-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CN=1)CC1=CC=CO1

Computed Properties

• Exact Mass: 192.03600
• Monoisotopic Mass: 192.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.29
• Boiling Point: 322 °C at 760 mmHg
• Flash Point: 322 °C at 760 mmHg
• PSA: 64.22000
• LogP: 2.36190

Additional information on 2-Furfurylthiopyrazine

Exploring the Unique Properties and Applications of 2-Furfurylthiopyrazine (CAS No. 164352-93-6)

2-Furfurylthiopyrazine (CAS No. 164352-93-6) is a fascinating heterocyclic compound that has garnered significant attention in the fields of flavor chemistry, fragrance development, and food science. This sulfur-containing pyrazine derivative is renowned for its unique aromatic properties and flavor-enhancing capabilities, making it a valuable ingredient in various industrial applications.

The molecular structure of 2-Furfurylthiopyrazine combines a pyrazine ring with a furfurylthio substituent, creating a compound with distinctive organoleptic characteristics. Its chemical formula, C₉H₈N₂S, reveals the presence of nitrogen and sulfur atoms that contribute to its complex aroma profile. Researchers have identified this compound as particularly interesting due to its low odor threshold and high flavor impact, which are crucial factors in flavor formulation.

In the food industry, 2-Furfurylthiopyrazine is primarily valued for its ability to impart roasted, nutty, and meaty flavor notes. These characteristics make it especially useful in creating umami-rich flavor profiles, a current trend in food product development responding to consumer demand for more complex and satisfying taste experiences. The compound's effectiveness at very low concentrations (often in parts per billion) makes it economically attractive for flavor enhancement applications.

The fragrance industry has also found applications for 2-Furfurylthiopyrazine in creating sophisticated gourmand accords and warm aromatic compositions. Its ability to bridge sweet and savory olfactory notes aligns perfectly with current consumer preferences for multi-dimensional scents in personal care and home fragrance products. Recent market analyses show growing interest in such complex aroma chemicals that can provide depth and longevity to fragrance formulations.

From a technical perspective, 2-Furfurylthiopyrazine typically appears as a colorless to pale yellow liquid with a characteristic pungent aroma. Its physical properties include a boiling point range between 250-260°C and moderate solubility in both water and organic solvents. These characteristics make it relatively easy to incorporate into various flavor delivery systems and fragrance bases.

Recent scientific studies have explored the formation pathways of 2-Furfurylthiopyrazine in food systems, particularly during Maillard reaction processes. This research is particularly relevant given the current focus on clean label and natural flavor alternatives. Understanding how such compounds form naturally in cooked foods could lead to more sustainable production methods for flavor ingredients.

The safety profile of 2-Furfurylthiopyrazine has been evaluated by various regulatory bodies, including the Flavor and Extract Manufacturers Association (FEMA) and the European Food Safety Authority (EFSA). When used within established guidelines, it is considered safe for its intended applications in food and fragrance products. Current food safety regulations and consumer demand for transparency make such safety evaluations increasingly important for all food additives.

Market trends indicate growing demand for specialty flavor compounds like 2-Furfurylthiopyrazine, particularly in the plant-based meat alternative sector. As manufacturers strive to create more authentic meat-like flavors in vegetarian and vegan products, compounds that can deliver savory meaty notes are becoming increasingly valuable. This aligns with the broader movement toward sustainable food systems and alternative protein sources.

From a research perspective, 2-Furfurylthiopyrazine continues to be a subject of interest in flavor chemistry studies. Recent investigations have examined its synergistic effects with other flavor compounds and its stability under various processing conditions. Such research is crucial for optimizing its use in different food matrices and ensuring consistent flavor performance in final products.

The synthesis of 2-Furfurylthiopyrazine typically involves the reaction of furfuryl mercaptan with appropriate pyrazine precursors. Recent advancements in green chemistry approaches have focused on developing more sustainable synthetic routes with reduced environmental impact. These developments respond to the industry's growing emphasis on eco-friendly production methods for flavor and fragrance ingredients.

In analytical chemistry, detection and quantification of 2-Furfurylthiopyrazine often employ techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). These methods are essential for quality control in both production and application settings, ensuring consistent flavor potency and product safety.

Looking to the future, 2-Furfurylthiopyrazine is likely to maintain its importance in the flavor and fragrance industry, particularly as consumer preferences continue to evolve toward more complex and authentic taste experiences. Ongoing research into its structure-activity relationships may lead to the development of even more potent analogs or discovery of novel applications in other industries.

For formulators and product developers, understanding the precise flavor contribution of 2-Furfurylthiopyrazine at different concentrations is crucial. Its powerful aromatic properties mean that slight variations in usage levels can significantly impact the final product's sensory profile. This precision requirement makes it a classic example of how specialty chemicals can dramatically influence product differentiation in competitive markets.

The global market for flavor-enhancing compounds like 2-Furfurylthiopyrazine is expected to grow steadily, driven by increasing demand for processed foods, ready-to-eat meals, and premium beverages. As consumers become more sophisticated in their flavor expectations, the need for such high-impact flavor molecules will likely increase, presenting ongoing opportunities for innovation in this space.